N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide

• Molecular Formula: C26H24N4O2S2
• Molecular Weight: 488.6 g/mol
• IUPAC Name: N-(4-methylphenyl)-4-[[5-(3-phenylpropanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]benzamide
• InChI: InChI=1S/C26H24N4O2S2/c1-18-7-14-22(15-8-18)27-24(32)21-12-9-20(10-13-21)17-33-26-30-29-25(34-26)28-23(31)16-11-19-5-3-2-4-6-19/h2-10,12-15H,11,16-17H2,1H3,(H,27,32)(H,28,29,31)
• InChI Key: QAODUYGARXOSTF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CSC3=NN=C(S3)NC(=O)CCC4=CC=CC=C4

Description

N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide, also known as MPPTB, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of benzamides and thiadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide is not fully understood. However, it has been reported to act as an inhibitor of several enzymes and receptors involved in various biological processes. For example, N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may lead to an increase in acetylcholine levels in the brain, which could potentially improve cognitive function.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has been reported to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and viral pathogens, and reduce inflammation in animal models. N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has also been reported to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has been reported to exhibit a wide range of pharmacological activities. However, there are also some limitations to its use. For example, the exact mechanism of action of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide is not fully understood, which may make it difficult to interpret experimental results. Additionally, the safety and toxicity of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide are not well established, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide. One area of interest is the development of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the investigation of the potential anticancer properties of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide, and its use in combination with other anticancer agents. Additionally, further research is needed to fully understand the mechanism of action of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide and its potential side effects, which may facilitate its use in a wider range of experimental settings.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide involves the reaction of 4-methylbenzoyl chloride with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of triethylamine. The resulting product is then reacted with 3-phenylpropanoyl chloride to obtain the final compound. The synthesis of N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has been reported in several scientific literature sources, and it is considered to be a relatively straightforward process.

Scientific Research Applications

N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has been extensively studied for its potential pharmacological properties. It has been reported to exhibit anticancer, antifungal, antiviral, and anti-inflammatory activities. N-(4-methylphenyl)-4-[({5-[(3-phenylpropanoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)methyl]benzamide has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.